- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Baoji Haoxiang Bio-technology Co.Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Epoxides
Epoxides, also known as oxiranes, are a class of cyclic ethers characterized by a three-membered ring containing one oxygen atom and two carbon atoms. These compounds are widely used in the chemical industry due to their reactivity and versatility. Epoxides can undergo a wide range of reactions, such as ring-opening polymerization, addition reactions with a variety of nucleophiles, and chain-growth polymerizations.
One of the most common epoxides is ethylene oxide (ethane-1,2-diol), which is produced industrially by the catalytic oxidation of ethylene. Other important epoxides include cyclohexene oxide and methyltetrahydrofuran. Due to their reactivity, epoxides are widely used in the production of polyurethanes, glycols, and epoxy resins for coatings, adhesives, and composite materials.
The synthesis of epoxides can be achieved through various methods, including epoxidation reactions involving peroxyacids, peracids, or peroxyalcohols. These reactions are typically conducted in the presence of a suitable catalyst to enhance efficiency and selectivity. Epoxides play crucial roles in both organic synthesis and industrial applications, making them indispensable compounds in modern chemistry.
-
Dihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical SynthesisDihydroxyacetone: A Key Intermediate in Chemical Biopharmaceutical Synthesis Dihydroxyacetone (DHA) is a three-carbon sugar derivative that plays a crucial role in various biochemical pathways and has found significant applications in chemical biopharmaceutical synthesis. This molecule serves as an essential precursor in the biosynthesis of lipids, carbohydrates, and other biomolecules, making it...
-
Crystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical BiopharmaceuticalsCrystal Structure Optimization and Solubility Enhancement of 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride: A New Lead in Chemical Biopharmaceuticals Introduction to the Compound The compound 3-Trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine Hydrochloride (hereafter referred to as "the compound") represents a novel entity in the field of...
-
Pyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and ApplicationsPyridine-3-Carbonitrile Based Chemical Biopharmaceuticals: Novel Approaches and Applications Introduction to Pyridine-3-Carbonitrile Based Compounds Pyridine-3-carbonitrile derivatives have emerged as a promising class of chemical biopharmaceuticals due to their unique structural features and versatile pharmacological properties. These compounds, characterized by the presence of a cyano group at...
-
Dihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic PotentialDihydropyridine-Based Compounds in Pharmaceutical Applications: Synthesis, Mechanism of Action and Therapeutic Potential Dihydropyridine-based compounds have emerged as a significant class of molecules with diverse applications in pharmaceuticals and biomedicine. These compounds are characterized by their unique chemical structure, which combines the features of pyridine derivatives and...
-
Biopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery SystemsBiopharmaceutical Applications and Implications of Zirconium(IV) Oxide in Drug Delivery Systems Zirconium(IV) oxide, also known as zirconia, has emerged as a promising material in the field of biopharmaceuticals due to its unique chemical and physical properties. Its applications span various drug delivery systems, including controlled release formulations, bioadhesives, and biomedical coatings....
